Cas no 806611-22-3 (Quinoline,1-(4,5-dihydro-1H-imidazol-2-yl)-1,2,3,4-tetrahydro-2,3-dimethyl-)

• Product name: Quinoline,1-(4,5-dihydro-1H-imidazol-2-yl)-1,2,3,4-tetrahydro-2,3-dimethyl-
• CAS No: 806611-22-3
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• CID: 714802
• PubChem ID: 45098072

Quinoline,1-(4,5-dihydro-1H-imidazol-2-yl)-1,2,3,4-tetrahydro-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline,1-(4,5-dihydro-1H-imidazol-2-yl)-1,2,3,4-tetrahydro-2,3-dimethyl-
• Quinoline, 1-(4,5-dihydro-1H-imidazol-2-yl)-1,2,3,4-tetrahydro-2,3-dimethyl- (9CI)
• 1-(4,5-Dihydro-1H-imidazol-2-yl)-2,3-dimethyl-1,2,3,4-tetrahydroquinoline
• 806611-22-3

• Inchi： InChI=1S/C14H19N3/c1-10-9-12-5-3-4-6-13(12)17(11(10)2)14-15-7-8-16-14/h3-6,10-11H,7-9H2,1-2H3,(H,15,16)
• InChI Key： GHYCIOKDYICEMT-UHFFFAOYSA-N
• SMILES： CC1CC2=CC=CC=C2N(C1C)C3=NCCN3

Computed Properties

• Exact Mass: 229.157897619g/mol
• Monoisotopic Mass: 229.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 27.6Ų